Cas no 25615-16-1 (trans-Zeatin riboside-5'-monophosphate sodium salt)

• Product name: trans-Zeatin riboside-5'-monophosphate sodium salt
• CAS No: 25615-16-1
• MF: C₁₅H₂₂N₅O₈P
• MW: 431.33768
• CID: 1423498
• PubChem ID: 11561034

trans-Zeatin riboside-5'-monophosphate sodium salt Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, N-[(2E)-4-hydroxy-3-methyl-2-butenyl]-
• TRANS-ZEATIN RIBOSIDE-5'-MONOPHOSPHATE SODIUM SALT
• Zeatin-9-beta-D-ribofuranoside 5'-monophosphate
• Zeatin ribonucleotide
• Zeatin riboside 5'-monophosphate
• Zeatin riboside 5'-phosphate
• Zeatin ribotide
• trans-Zeatin riboside-5'-monophosphate
• trans-Zeatin-9-riboside-5'-monophosphate
• Q27139819
• 9-ribosyl-trans-zeatin 5'-monophosphate
• trans-zeatin riboside monophosphate
• ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(6-((4-hydroxy-3-methylbut-2-en-1-yl)amino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
• trans-zeatin 9-beta-D-ribofuranoside 5'-monophosphate
• 25615-16-1
• [(2R,3S,4R,5R)-3,4-dihydroxy-5-[6-[[(E)-4-hydroxy-3-methylbut-2-enyl]amino]purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate
• tZRMP
• ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(6-(((E)-4-hydroxy-3-methylbut-2-en-1-yl)amino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
• CHEBI:71719
• 9-beta-D-ribofuranosyl-trans-zeatin 5'-monophosphate
• {[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-{[(2Z)-4-hydroxy-3-methylbut-2-en-1-yl]amino}-9H-purin-9-yl)oxolan-2-yl]methoxy}phosphonic acid
• N-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]adenosine 5'-(dihydrogen phosphate)
• trans-Zeatin riboside monophosphate
• 9-beta-D-ribosyl-trans-zeatin 5'-monophosphate
• DTXSID801282922
• trans-Zeatin riboside-5a(2)-monophosphate
• ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(6-(((Z)-4-hydroxy-3-methylbut-2-en-1-yl)amino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl dihydrogen phosphate
• {[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-{[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]amino}-9H-purin-9-yl)oxolan-2-yl]methoxy}phosphonic acid
• 15075-52-2
• trans-Zeatin riboside-5'-monophosphate sodium salt

• Inchi： InChI=1S/C15H22N5O8P/c1-8(4-21)2-3-16-13-10-14(18-6-17-13)20(7-19-10)15-12(23)11(22)9(28-15)5-27-29(24,25)26/h2,6-7,9,11-12,15,21-23H,3-5H2,1H3,(H,16,17,18)(H2,24,25,26)/b8-2+
• InChI Key： IRILMCCKFANGJQ-KRXBUXKQSA-N
• SMILES： C\C(CO)=C/CNc1ncnc2n(cnc12)C1OC(COP(O)(O)=O)C(O)C1O

Computed Properties

• Exact Mass: 431.12076
• Monoisotopic Mass: 431.12059967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 192Ų
• XLogP3: -2.6

Experimental Properties

• Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 192.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates